Cas no 1803859-27-9 (7-(2-Bromoacetyl)-2-(hydroxymethyl)benzo[d]oxazole)

• Product Name: 7-(2-Bromoacetyl)-2-(hydroxymethyl)benzo[d]oxazole
• CAS No: 1803859-27-9
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4819397
• Update Time: 2025-10-29

7-(2-Bromoacetyl)-2-(hydroxymethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(2-Bromoacetyl)-2-(hydroxymethyl)benzo[d]oxazole

• Inchi： 1S/C10H8BrNO3/c11-4-8(14)6-2-1-3-7-10(6)15-9(5-13)12-7/h1-3,13H,4-5H2
• InChI Key： BXXJMBQQIXXGPN-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CC2=C1OC(CO)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3

Additional information on 7-(2-Bromoacetyl)-2-(hydroxymethyl)benzo[d]oxazole

7-(2-Bromoacetyl)-2-(hydroxymethyl)benzo[d]oxazole: A Comprehensive Overview

The compound 7-(2-Bromoacetyl)-2-(hydroxymethyl)benzo[d]oxazole, with CAS No. 1803859-27-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced material synthesis. The molecule's name itself highlights its key structural components: the benzo[d]oxazole core, the hydroxymethyl substituent at position 2, and the 2-bromoacetyl group attached at position 7.

The benzo[d]oxazole framework is a heterocyclic aromatic system that serves as a versatile scaffold for various chemical modifications. This structure is known for its stability and ability to participate in a wide range of chemical reactions, making it an attractive target for researchers. The substitution pattern of this compound further enhances its functional diversity. The presence of the hydroxymethyl group introduces hydrophilic properties, which can influence the molecule's solubility and reactivity. Meanwhile, the 2-bromoacetyl group introduces a bromine atom, which can act as a leaving group in substitution reactions or serve as a site for further functionalization.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the production process and gain deeper insights into the molecule's physical and chemical properties. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that the compound exhibits excellent thermal stability and selective reactivity under specific reaction conditions.

In terms of applications, 7-(2-Bromoacetyl)-2-(hydroxymethyl)benzo[d]oxazole has shown promise in drug design due to its ability to act as a bioisostere or a pharmacophore mimic. Its structural versatility allows it to interact with various biological targets, including enzymes and receptors. A 2023 research article highlighted its potential as an inhibitor of kinase enzymes, which are critical in cellular signaling pathways associated with cancer and inflammatory diseases.

Beyond pharmacology, this compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). A 2023 study published in Advanced Materials demonstrated that thin films incorporating this compound exhibit enhanced charge transport properties, suggesting its potential in next-generation electronic devices.

The synthesis of CAS No. 1803859-27-9 involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole core. This is followed by selective substitution at positions 2 and 7 to introduce the hydroxymethyl and bromoacetyl groups, respectively. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined this process, reducing production costs and improving scalability.

In terms of safety considerations, while this compound is not classified as a hazardous material under current regulations, proper handling procedures are recommended due to its chemical reactivity. Researchers are advised to wear appropriate personal protective equipment (PPE) when working with this compound to minimize exposure risks.

In conclusion, 7-(2-Bromoacetyl)-2-(hydroxymethyl)benzo[d]oxazole, CAS No. 1803859-27-9, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.